Cas no 891785-23-2 (6-Bromo-1-methoxyisoquinoline)

• Product Name: 6-Bromo-1-methoxyisoquinoline
• CAS No: 891785-23-2
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD16877645
• CID: 4658843
• PubChem ID: 71306019
• Update Time: 2024-10-26

6-Bromo-1-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-METHOXY-6-BROMOISOQUINOLINE
• 6-Bromo-1-methoxyisoquinoline
• Isoquinoline, 6-bromo-1-methoxy-
• AM805706
• AS-39716
• CS-0036070
• 891785-23-2
• EN300-268757
• WLZ3213
• AKOS024107414
• SCHEMBL18318359
• MFCD16877645

• MDL： MFCD16877645
• Inchi： 1S/C10H8BrNO/c1-13-10-9-3-2-8(11)6-7(9)4-5-12-10/h2-6H,1H3
• InChI Key： ZXSUFWUXOVNEER-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=NC=CC=2C=1)OC

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives